Cas no 104845-82-1 (Hydroxylamine,O,O'-1,3-propanediylbis-, hydrochloride (1:2))

Hydroxylamine, O,O'-1,3-propanediylbis-, hydrochloride (1:2) is a bifunctional hydroxylamine derivative featuring a 1,3-propanediyl linker between two hydroxylamine groups, presented as a dihydrochloride salt. This compound is valued for its role as a versatile reducing agent and crosslinking intermediate in organic synthesis and polymer chemistry. Its bifunctional structure enables efficient bridging of carbonyl groups, facilitating the formation of oxime linkages in bioconjugation and material science applications. The hydrochloride salt form enhances stability and solubility in aqueous and polar organic solvents, making it suitable for controlled reactions. Its utility extends to peptide modification, hydrogel formation, and as a precursor for specialized reagents requiring dual-reactive sites.
Hydroxylamine,O,O'-1,3-propanediylbis-, hydrochloride (1:2) structure
104845-82-1 structure
Product Name:Hydroxylamine,O,O'-1,3-propanediylbis-, hydrochloride (1:2)
CAS No:104845-82-1
MF:C3H12Cl2N2O2
MW:179.045578956604
MDL:MFCD10567007
CID:126493
PubChem ID:329761220
Update Time:2025-06-07

Hydroxylamine,O,O'-1,3-propanediylbis-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • Hydroxylamine,O,O'-1,3-propanediylbis-, hydrochloride (1:2)
    • chlorane
    • O,O inverted exclamation marka-1,3-Propanediylbishydroxylamine dihydrochloride
    • O,O inverted exclamation marka-Diaminopropane-1,3-diol dihydrochloride
    • O,Oμ-Diaminopropane-1,3-diol dihydrochloride
    • O-(3-aminooxypropyl)hydroxylamine:dihydrochloride
    • O,Oμ-1,3-Propanediylbishydroxylamine dihydrochloride
    • O,O'-1,3-Propanediylbishydroxylamine dihydrochloride >=99.0%
    • MFCD10567007
    • 104845-82-1
    • AKOS028112779
    • AT25379
    • 1,3-bis(Aminooxy)propan dihydrochloride
    • 1,3-Bis-aminooxy propane dihydrochloride
    • J-001272
    • O-[3-(AMINOOXY)PROPYL]HYDROXYLAMINE DIHYDROCHLORIDE
    • AS-69212
    • Hydroxylamine, O,O'-1,3-propanediylbis-, dihydrochloride
    • O,O'-(Propane-1,3-diyl)bis(hydroxylamine) dihydrochloride
    • 1,3-bis(aminooxy)propane dihydrochloride
    • O,O'-1,3-propanediylbishydroxylamine dihydrochloride
    • O-(3-aminooxypropyl)hydroxylamine;dihydrochloride
    • O,O'-(PROPANE-1,3-DIYL)BIS(HYDROXYLAMINE) 2HCL
    • SCHEMBL3501982
    • FT-0777899
    • O,Omu-Diaminopropane-1,3-diol dihydrochloride
    • MDL: MFCD10567007
    • Inchi: 1S/C3H10N2O2.2ClH/c4-6-2-1-3-7-5;;/h1-5H2;2*1H
    • InChI Key: BEAAFDSVECBBLQ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O(CCCON)N

Computed Properties

  • Exact Mass: 178.02800
  • Monoisotopic Mass: 178.0275830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 0
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.5Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Melting Point: 165-168 ºC
  • PSA: 70.50000
  • LogP: 2.16170

Hydroxylamine,O,O'-1,3-propanediylbis-, hydrochloride (1:2) Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

Hydroxylamine,O,O'-1,3-propanediylbis-, hydrochloride (1:2) Pricemore >>

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Hydroxylamine,O,O'-1,3-propanediylbis-, hydrochloride (1:2) Related Literature

Additional information on Hydroxylamine,O,O'-1,3-propanediylbis-, hydrochloride (1:2)

Hydroxylamine, O,O'-1,3-propanediylbis-, Hydrochloride (1:2) (CAS No. 104845-82-1): An Overview

Hydroxylamine, O,O'-1,3-propanediylbis-, hydrochloride (1:2) (CAS No. 104845-82-1) is a versatile compound with significant applications in various fields, including pharmaceuticals, organic synthesis, and analytical chemistry. This compound is a dihydrochloride salt of bis(hydroxylamine) linked by a 1,3-propanediyl bridge. Its unique structure and chemical properties make it an essential reagent in the synthesis of complex molecules and the development of novel pharmaceuticals.

The chemical formula of Hydroxylamine, O,O'-1,3-propanediylbis-, hydrochloride (1:2) is C3H10N2O2·2HCl. It is a white crystalline solid with a molecular weight of 166.09 g/mol. The compound is highly soluble in water and exhibits strong acidic properties due to the presence of the hydrochloride salt. This solubility and acidity are crucial for its applications in various chemical reactions and analytical techniques.

In the field of pharmaceuticals, Hydroxylamine, O,O'-1,3-propanediylbis-, hydrochloride (1:2) has gained attention for its potential as a building block in the synthesis of drugs with therapeutic properties. Recent studies have explored its use in the development of antiviral agents and anti-inflammatory compounds. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of antiviral compounds using this reagent as a key intermediate. The compounds exhibited potent activity against several viral strains, highlighting the potential of Hydroxylamine, O,O'-1,3-propanediylbis-, hydrochloride (1:2) in drug discovery.

In organic synthesis, this compound serves as a valuable reagent for the introduction of hydroxylamine functionalities into organic molecules. Its ability to form stable intermediates and participate in various chemical transformations makes it an indispensable tool for synthetic chemists. A notable application is its use in the preparation of N-hydroxyureas and N-hydroxycarbamates, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals. A recent study published in Organic Letters demonstrated the efficient synthesis of N-hydroxyureas using Hydroxylamine, O,O'-1,3-propanediylbis-, hydrochloride (1:2), showcasing its versatility and reliability in synthetic protocols.

The analytical chemistry community has also recognized the utility of Hydroxylamine, O,O'-1,3-propanediylbis-, hydrochloride (1:2). Its high solubility and reactivity make it suitable for use as a derivatizing agent in various analytical techniques. For example, it has been employed in gas chromatography-mass spectrometry (GC-MS) to enhance the detection and quantification of certain analytes. A study published in Analytical Chemistry highlighted its effectiveness in improving the sensitivity and selectivity of GC-MS analyses for environmental contaminants.

The stability and handling of Hydroxylamine, O,O'-1,3-propanediylbis-, hydrochloride (1:2) are important considerations for its practical use. The compound is stable under normal laboratory conditions but should be stored in a cool, dry place to prevent degradation. It is recommended to handle it with appropriate personal protective equipment (PPE) to ensure safety. Despite its acidic nature, it does not pose significant health risks when handled properly.

In conclusion, Hydroxylamine, O,O'-1,3-propanediylbis-, hydrochloride (1:2) (CAS No. 104845-82-1) is a multifaceted compound with broad applications in pharmaceuticals, organic synthesis, and analytical chemistry. Its unique chemical properties and versatile reactivity make it an essential reagent for researchers and chemists working in these fields. As ongoing research continues to uncover new applications and optimize existing protocols, the importance of this compound is likely to grow further.

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